2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-fluorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C21H17FN6O3S/c22-13-6-8-16(9-7-13)28-17(10-15-11-18(29)25-20(31)24-15)26-27-21(28)32-12-19(30)23-14-4-2-1-3-5-14/h1-9,11H,10,12H2,(H,23,30)(H2,24,25,29,31)
• InChI Key: WGRJCOSJJBIBPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)F)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H17FN6O3S
• Molecular Weight: 452.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring, a triazole ring, a phenyl ring, and a sulfanyl group. It’s likely that this compound has been synthesized for research purposes, possibly in the field of medicinal chemistry.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of heterocyclic rings and the addition of various functional groups.

Scientific Research Applications

Antiviral Activity

A study highlighted the antiviral potential of a similar molecule, focusing on its efficacy against COVID-19. The research emphasized quantum chemical insights into the molecule's structure, revealing its ability to form stable hydrogen-bonded interactions. The molecule's antiviral potency was investigated through molecular docking against SARS-CoV-2 protein, suggesting its potential utility in combating viral infections (Mary et al., 2020).

Antimicrobial and Antifungal Applications

Another study focused on the synthesis of pyrimidine-triazole derivatives, investigating their antimicrobial activity against selected bacterial and fungal strains. This research provides insights into the compound's utility in addressing microbial infections, highlighting its relevance in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Anticancer Potential

Research into pyrimidine derivatives has shown promise in the field of cancer therapy. A particular focus has been on their synthesis and evaluation concerning antitumor activity, demonstrating the compound's relevance in developing new cancer treatments. This highlights the molecule's potential utility in oncology, offering pathways for novel therapeutic approaches (Hafez & El-Gazzar, 2017).

Tubulin Inhibition Mechanism

A series of triazolopyrimidines, closely related to the molecule , were synthesized and evaluated as anticancer agents. These compounds have a unique mechanism of inhibiting tubulin, differentiating them from other anticancer agents. This research underscores the compound's innovative approach to cancer treatment, focusing on tubulin polymerization inhibition (Zhang et al., 2007).